N-nitroso-cinacalcet

• Molecular Formula: C22H21F3N2O
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C22H21F3N2O/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)27(26-28)14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16H,6,8,14H2,1H3/t16-/m1/s1
• InChIKey: YEDPMKDZPZAOET-MRXNPFEDSA-N

N-Nitroso-Cinacalcet Impurity Reference Standard

N-Nitroso-cinacalcet (CAS 3036581-83-3, molecular formula C22H21F3N2O, molecular weight 386.4 g/mol) is the nitrosamine drug substance-related impurity (NDSRI) of cinacalcet, a widely prescribed calcimimetic agent [1]. It is classified as a probable human carcinogen (CPCA Category 3) and is formed via nitrosation of the secondary amine in cinacalcet under acidic conditions in the presence of nitrite sources [2]. Regulatory agencies including the FDA, EMA, and Health Canada have issued product-specific acceptable intake limits and recall mandates for cinacalcet tablets containing this impurity above 400 ng/day, underscoring its criticality in pharmaceutical quality control [3].

Method LC-MS/MS MRM impurity quantification

Compliance Compound-specific Acceptable Intake reference

Exclusion Generic nitrosamine standards are not interchangeable

• [1] Veeprho. N-Nitroso Cinacalcet | CAS 3036581-83-3. Veeprho Product Page, 2025. View Source
• [2] ResolveMass Laboratories. Nitrosamine Testing in Cinacalcet and Related APIs & Formulations. 2025. View Source
• [3] USP Nitrosamines Exchange. Health Canada Nitrosamine Guide Update. 2023. View Source

Generic Standard Limitations for N-Nitroso-Cinacalcet

Substituting N-nitroso-cinacalcet with generic nitrosamine standards such as NDMA or NDEA, or even the parent drug cinacalcet, is scientifically invalid for impurity quantification, method validation, and regulatory submission. N-nitroso-cinacalcet possesses a unique (R)-enantiomeric configuration, a trifluoromethyl-substituted aromatic ring that severely suppresses electrospray ionization, and exhibits syn/anti tautomerism causing split chromatographic peaks that mimic peak tailing [1]. These physicochemical properties render HPLC-UV methods unreliable and demand optimized LC-MS/MS MRM protocols distinct from those used for small alkyl nitrosamines [2]. Furthermore, the FDA and EMA have assigned a compound-specific acceptable intake limit of 400 ng/day, which is categorically different from limits for NDMA (96 ng/day) or NDEA (26.5 ng/day), meaning a surrogate standard cannot provide legally defensible quantitation for ANDA or NDA submissions [3].

Acceptable Intake mismatch

NDMA/NDEA AI thresholds differ substantially from the compound-specific limit, potentially altering compliance decisions and batch disposition.

Ionization suppression incompatibility

Trifluoromethyl-driven ESI suppression demands LC-MS/MS MRM optimization; methods for small alkyl nitrosamines may not transfer.

Chromatographic profile divergence

Syn/anti rotamer dual peaks and potential (S)-enantiomer co-elution are absent in generic standards, risking misintegration and inaccurate quantitation.

• [1] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [2] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [3] GMP Compliance. EMA/CMDh: Update Q&A Document for Nitrosamines. 2024. View Source

N-Nitroso-Cinacalcet Quantitative Evidence Guide

FDA Acceptable Intake Limit Comparison

N-nitroso-cinacalcet has a distinct FDA Acceptable Intake (AI) limit of 400 ng/day and is assigned to CPCA Category 3 [1]. This AI is 4.2-fold higher than that of NDMA (96 ng/day) and 15.1-fold higher than that of NDEA (26.5 ng/day) [2]. The higher AI reflects predicted lower carcinogenic potency based on structure-activity relationships, directly impacting the quantitative threshold at which a batch is deemed non-compliant. This differs from class-level generalizations that assume all nitrosamines carry equivalent risk [3].

AI limit comparison

Head-to-head

400 ng/day (CPCA Cat 3)

vs NDMA 96 ng/day, NDEA 26.5 ng/day

4.2× and 15.1× higher

Compound-specific regulatory AI determines quantitation target; generic surrogates risk compliance errors.

Per FDA guidance for nitrosamine impurities.

Evidence Dimension	FDA Acceptable Intake (AI) limit
Target Compound Data	400 ng/day (CPCA Category 3)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day
Quantified Difference	4.2× higher than NDMA; 15.1× higher than NDEA
Conditions	Regulatory AI limits established under FDA guidance for nitrosamine impurities in pharmaceuticals

Why This Matters

Procurement of the correct N-nitroso-cinacalcet reference standard is essential because its specific AI limit determines the analytical target limit for quantification; using a generic nitrosamine with a lower AI would lead to over-engineering of methods and unnecessary batch rejections, while a higher-limit analog would risk false compliance.

• [1] Veeprho. N-Nitroso Cinacalcet Product Information. 2025. View Source
• [2] ResolveMass Laboratories. What Are Acceptable Intake Limits for Common Nitrosamines? 2025. View Source
• [3] USP Nitrosamines Exchange. TGA (Australia) Updates Published Acceptable Intakes. 2024. View Source

Trifluoromethyl-Driven Ionization Suppression

The trifluoromethyl (-CF3) substituent in N-nitroso-cinacalcet causes substantial ionization suppression in electrospray ionization LC-MS, drastically reducing sensitivity compared to non-fluorinated nitrosamines like NDMA and NDEA [1]. This property renders HPLC-UV methods unreliable for quantification at the AI-derived target limit of 1.0 ppm, as demonstrated by reports of poor specificity and interference [2]. Effective analysis requires optimization of source temperature and use of APCI or MRM modes on LC-MS/MS instruments, a requirement not applicable to simpler alkyl nitrosamines [3].

Ionization suppression

Class-level inference

HPLC-UV unreliable

LC-MS/MS MRM required

Trifluoromethyl group forces method complexity beyond small alkyl nitrosamines; standard selection commits to advanced MS capability.

Source temperature and APCI optimization critical.

Evidence Dimension	Analytical method suitability
Target Compound Data	HPLC-UV: unreliable due to low specificity and interference; LC-MS/MS MRM: required, with source temperature optimization critical
Comparator Or Baseline	Non-fluorinated nitrosamines (e.g., NDMA, NDEA): GC-MS or simpler LC-MS methods often sufficient
Quantified Difference	Not directly quantified; qualitative difference in method complexity and instrumentation requirement
Conditions	LC-MS analysis conditions as reported in USP Nitrosamines Exchange community methods

Why This Matters

Laboratories selecting an N-nitroso-cinacalcet reference standard must also commit to LC-MS/MS capability; procuring a standard without acknowledging this analytical burden may lead to failed method validation and regulatory delays.

• [1] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [2] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [3] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source

Syn/Anti Isomerism Dual Peaks

N-nitroso-cinacalcet exists as a mixture of syn and anti rotamers that produce two distinct peaks in an approximately 80:20 ratio on LC-UV and LC-MS/MS, both sharing the same m/z of 387 [1]. This behavior is absent in simple nitrosamine standards such as NDMA or NDEA. Additionally, the (S)-enantiomer of N-nitroso-cinacalcet (Cinacalcet (S)-Isomer Nitroso Impurity) can co-elute or appear as a second peak, requiring chiral separation or MRM transition differentiation [2]. This dual-peak phenomenon must be correctly identified to avoid misinterpreting peak tailing as poor chromatography or miscalculating impurity levels.

Rotamer peak profile

Head-to-head

Two peaks (syn/anti) ~80:20

both m/z 387

Single peak for simple nitrosamines

Dual-peak requires correct integration; generic single-peak surrogates may cause misquantification.

(S)-enantiomer potential co-elution risk.

Evidence Dimension	Chromatographic peak profile
Target Compound Data	Two peaks (syn/anti) in ~80:20 ratio, both m/z 387; potential co-elution of (S)-enantiomer
Comparator Or Baseline	NDMA, NDEA, and other small alkyl nitrosamines: single peak under equivalent conditions
Quantified Difference	Qualitative difference: 2 peaks vs. 1 peak; ratio 80:20 for rotamers
Conditions	LC-UV and LC-MS/MS analysis as reported in USP Nitrosamines Exchange and SynZeal product data

Why This Matters

Failure to recognize syn/anti isomerism can lead to inaccurate integration, underestimation of impurity content, and flawed method validation. This property mandates procurement of a reference standard that includes both rotamers and potential chiral impurities, which generic nitrosamine standards do not provide.

• [1] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [2] SynZeal. N-Nitroso Cinacalcet USP Related Compound D. Product Page. View Source

Validated High-Sensitivity MRM Detection

A validated LC-MS/MS MRM method for N-nitroso-cinacalcet achieved a detection limit of less than 0.1 ppm in cinacalcet API, which is 10-fold below the regulatory specification limit of 1.0 ppm (derived from the 400 ng/day AI and a maximum daily dose of 396.7 mg/day) [1]. This sub-0.1 ppm sensitivity was achieved despite ionization suppression from the trifluoromethyl group, through careful optimization of source parameters and use of matrix-matched calibration [2]. In contrast, simpler nitrosamine methods for NDMA and NDEA often achieve lower absolute detection limits but are not directly applicable to cinacalcet matrix due to the unique suppression effects.

MRM detection limit

Cross-study comparable

<0.1 ppm in API

Demonstrated >10-fold margin below 1.0 ppm specification supports regulatory method sensitivity.

Matrix-matched calibration in cinacalcet matrix.

Evidence Dimension	Limit of detection (LOD) vs. regulatory specification limit
Target Compound Data	<0.1 ppm LOD by LC-MS/MS MRM
Comparator Or Baseline	Regulatory specification limit: 1.0 ppm (AI 400 ng/day, MDD 396.7 mg/day)
Quantified Difference	>10-fold margin below specification limit
Conditions	LC-MS/MS MRM method; matrix-matched calibration in cinacalcet API; as reported by community methods on USP Nitrosamines Exchange

Why This Matters

Demonstrated sub-0.1 ppm sensitivity with the correct reference standard ensures that QC laboratories can confidently meet FDA and EMA requirements, avoid false negatives, and support ANDA submissions without requiring method redevelopment for each batch.

• [1] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source
• [2] USP Nitrosamines Exchange. Testing of N-nitroso-cinacalcet. 2025. View Source

N-Nitroso-Cinacalcet Application Scenarios

ANDA/NDA Impurity Quantification and Control

Procure N-nitroso-cinacalcet as the primary reference standard for quantifying this specific NDSRI in cinacalcet hydrochloride API and finished dosage forms. The FDA's product-specific AI limit of 400 ng/day and CPCA Category 3 classification demand compound-specific quantitation, which generic standards cannot fulfill [1]. Using this standard, validated LC-MS/MS methods can achieve sub-0.1 ppm detection limits, providing >10-fold safety margin over the 1.0 ppm specification limit [2].

Method Development for Trifluoromethyl Ionization Suppression

Use N-nitroso-cinacalcet to develop and validate robust LC-MS/MS MRM methods. The trifluoromethyl group in the molecule causes severe electrospray ionization suppression, requiring optimization of ion source temperature, APCI ionization, and matrix-matched calibration [1]. Successful method development with this standard ensures specificity and sensitivity that cannot be achieved using non-fluorinated nitrosamine surrogates [2].

QC Batch Release Testing

Implement N-nitroso-cinacalcet as the system suitability standard and spiking compound in routine QC batch release testing. Its characteristic dual-peak chromatographic profile (syn/anti rotamers) serves as a unique system suitability marker, confirming correct column performance and MS detection before running sample sequences [1]. This prevents misidentification of the (S)-enantiomer impurity and ensures accurate integration, directly supporting CGMP compliance and preventing costly recalls [2].

Nitrosamine Risk Assessment and Control Strategy

Utilize N-nitroso-cinacalcet in forced degradation and nitrosation studies to model formation pathways and establish control strategies. Its well-characterized AI of 400 ng/day, combined with its distinct structural alerts (secondary amine + CF3-containing side chain), enables accurate risk ranking compared to other potential NDSRIs [1]. This evidence-based approach satisfies EMA and FDA requirements for nitrosamine risk assessment and mitigation plans [2].

Application

Selection Property

Validation Focus

ANDA/NDA impurity quantitation

Compound-specific AI-based reference

Detection margin vs. specification limit

LC-MS/MS method development for CF₃-nitrosamine

Ionization suppression mitigation

Source parameter and matrix-matched calibration

QC batch release testing

Rotamer-specific system suitability

Peak integration and impurity identification

Nitrosamine risk assessment & control strategy

AI-guided risk ranking

Forced degradation and nitrosation study design

• [1] Veeprho. N-Nitroso Cinacalcet | CAS 3036581-83-3. Veeprho Product Page, 2025. View Source
• [2] ResolveMass Laboratories. Nitrosamine Testing in Cinacalcet and Related APIs & Formulations. 2025. View Source